Cas no 82586-61-6 (Benzenebutanoic acid, a-bromo-, ethyl ester)

Benzenebutanoic acid, a-bromo-, ethyl ester structure
82586-61-6 structure
Product Name:Benzenebutanoic acid, a-bromo-, ethyl ester
CAS No:82586-61-6
Molecular Formula:C12H15O2Br
Molecular Weight:271.1503
CID:730161
PubChem ID:11747666

Benzenebutanoic acid, a-bromo-, ethyl ester Properties

Names and Identifiers

    • Benzenebutanoic acid, a-bromo-, ethyl ester
    • ethyl 2-bromo-4-phenylbutanoate
    • ethyl alpha-bromo-4-phenylbutanoate
    • DTXSID20868664
    • ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • SCHEMBL305973
    • 2-bromo-4-phenyl-butyric acid ethyl ester
    • ethyl 2-bromo-4-phenylbutyrate
    • FT-0743498
    • Benzenebutanoic acid, alpha-bromo-, ethyl ester
    • 82586-61-6
    • InChIKey: ZLZXSWNRZFMSSS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H15BrO2/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3
    • SMILES: CCOC(=O)C(CCC1=CC=CC=C1)Br

Computed Properties

  • Exact Mass: 145.052764
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 145.052764
  • Heavy Atom Count: 11
  • Complexity: 181
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 44

Benzenebutanoic acid, a-bromo-, ethyl ester Related Literature

  • 1. The design and synthesis of the Angiotensin Converting Enzyme inhibitor Cilazapril and related bicyclic compounds
    Michael R. Attwood,Cedric H. Hassall,Antonin Kr?hn,Geoffrey Lawton,Sally Redshaw J. Chem. Soc. Perkin Trans. 1 1986 1011
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Wibson Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica